Cas no 1706445-25-1 (Prop-2-yn-1-yl 3-bromo-4-((2-fluorobenzyl)oxy)benzoate)

Prop-2-yn-1-yl 3-bromo-4-((2-fluorobenzyl)oxy)benzoate structure
1706445-25-1 structure
Product Name:Prop-2-yn-1-yl 3-bromo-4-((2-fluorobenzyl)oxy)benzoate
CAS No:1706445-25-1
MF:C17H12BrFO3
MW:363.177787780762
CID:5747899
PubChem ID:91682011
Update Time:2023-11-11

Prop-2-yn-1-yl 3-bromo-4-((2-fluorobenzyl)oxy)benzoate Chemical and Physical Properties

Names and Identifiers

    • Prop-2-yn-1-yl3-bromo-4-((2-fluorobenzyl)oxy)benzoate
    • Prop-2-yn-1-yl 3-bromo-4-((2-fluorobenzyl)oxy)benzoate
    • prop-2-yn-1-yl 3-bromo-4-[(2-fluorobenzyl)oxy]benzoate
    • AKOS025131465
    • 1706445-25-1
    • Inchi: 1S/C17H12BrFO3/c1-2-9-21-17(20)12-7-8-16(14(18)10-12)22-11-13-5-3-4-6-15(13)19/h1,3-8,10H,9,11H2
    • InChI Key: YICSHCSSAONVIU-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=O)OCC#C)C=CC=1OCC1C=CC=CC=1F

Computed Properties

  • Exact Mass: 361.99538g/mol
  • Monoisotopic Mass: 361.99538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 419
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 35.5Ų
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